Cas no 863443-37-2 (N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide)

• Product Name: N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide
• CAS No: 863443-37-2
• MF: C₁₇H₂₃NO₅S
• MW: 353.433223962784
• CID: 6483342
• Update Time: 2025-10-28

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide
• N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)pentanamide
• Pentanamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(2,4-dimethoxyphenyl)-

• Inchi： 1S/C17H23NO5S/c1-4-5-6-17(19)18(13-9-10-24(20,21)12-13)15-8-7-14(22-2)11-16(15)23-3/h7-11,13H,4-6,12H2,1-3H3
• InChI Key： CNMXOPCZKOZXJV-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OC)C=C1OC)(=O)CCCC

Additional information on N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide

Introduction to N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide (CAS No. 863443-37-2)

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide is a specialized chemical compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical research. This compound, identified by its CAS number 863443-37-2, has garnered attention due to its unique structural features and the promising avenues it opens for further scientific exploration.

The molecular framework of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide encompasses a combination of aromatic and heterocyclic rings, which are pivotal in determining its chemical properties and biological activities. The presence of dimethoxyphenyl and dioxo-thiophen moieties suggests a high degree of complexity and functionality, making this compound a subject of interest for synthetic chemists and biologists alike.

In recent years, the pharmaceutical industry has witnessed significant advancements in the development of targeted therapies, largely driven by the discovery of novel molecular entities with distinct mechanisms of action. N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide stands out as a potential candidate in this context due to its structural motifs that are commonly associated with bioactive compounds.

The dioxo-thiophen moiety is particularly noteworthy, as thiophene derivatives have been extensively studied for their pharmacological properties. These compounds often exhibit inhibitory effects on various enzymes and receptors, making them valuable in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer. The incorporation of the dioxo group into the thiophene ring further enhances its reactivity and potential biological activity.

The other key component of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide is the dimethoxyphenyl group. This aromatic ring system is known for its ability to modulate enzyme activity and interact with biological targets. The methoxy substituents at the 2 and 4 positions introduce additional electronic effects that can fine-tune the compound's pharmacokinetic properties.

The pentanamide backbone provides a flexible linker that can be exploited to optimize solubility and bioavailability. This structural feature is crucial for ensuring that the compound can effectively reach its target site within the body. The amide group also serves as a potential site for further derivatization, allowing researchers to explore new analogs with enhanced properties.

The synthesis of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in building the desired framework.

In terms of biological activity, preliminary studies suggest that N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)pentanamide may exhibit inhibitory effects on certain enzymes that are implicated in disease pathways. For instance, it has shown potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and oxidative stress.

The compound's ability to interact with these enzymes could make it a valuable tool in the development of anti-inflammatory drugs. Additionally, its structural features may allow it to cross the blood-brain barrier or target specific tissues more effectively than existing therapeutics. These properties make N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,